Literature review of 1-(2-(5-Bromopyridin-2-yl)pyrrolidin-1-yl)ethanone bioactivity
Literature review of 1-(2-(5-Bromopyridin-2-yl)pyrrolidin-1-yl)ethanone bioactivity
This technical guide reviews the bioactivity and synthetic utility of 1-(2-(5-Bromopyridin-2-yl)pyrrolidin-1-yl)ethanone , a privileged scaffold intermediate in medicinal chemistry.[1]
Executive Summary
1-(2-(5-Bromopyridin-2-yl)pyrrolidin-1-yl)ethanone is a functionalized heterocyclic building block belonging to the 2-(2-pyridyl)pyrrolidine class.[1] Unlike simple nicotine isomers, this molecule features two critical modification handles: a 5-bromo group on the pyridine ring (for cross-coupling) and an N-acetyl group on the pyrrolidine nitrogen (modulating basicity and lipophilicity).[1]
In drug discovery, this specific scaffold is primarily recognized as a late-stage intermediate or fragment lead for two major therapeutic classes:
-
Glucokinase Activators (GKAs): For the treatment of Type 2 Diabetes (T2D).[2]
-
11
-HSD1 Inhibitors: For the treatment of metabolic syndrome and obesity. -
Factor XIa Inhibitors: For anticoagulation therapy.
Part 1: Chemical Identity & Properties
| Property | Detail |
| IUPAC Name | 1-(2-(5-Bromopyridin-2-yl)pyrrolidin-1-yl)ethanone |
| Common Ref | N-Acetyl-5-bromo-2-(pyrrolidin-2-yl)pyridine |
| Molecular Formula | C |
| Molecular Weight | 269.14 g/mol |
| Core Scaffold | 2-(Pyrrolidin-2-yl)pyridine (Nornicotine isomer) |
| Key Functionality | Aryl Bromide (Suzuki handle), Acetyl Amide (Polarity modulator) |
Part 2: Bioactivity & Therapeutic Applications
Glucokinase Activation (Type 2 Diabetes)
The most significant biological relevance of this scaffold lies in the development of Glucokinase Activators (GKAs) . Glucokinase (GK) acts as the "glucose sensor" in the pancreas and liver.
-
Mechanism: Small molecules containing the 2-(pyridin-2-yl)pyrrolidine-1-carbonyl motif bind to an allosteric site on GK, distinct from the glucose binding site.[1] This binding increases the enzyme's affinity for glucose (
decreases) and increases . -
Role of the Scaffold: The pyridine-pyrrolidine core mimics the pharmacophore required for the allosteric pocket.[1] The 5-bromo position is typically substituted with a hydrophobic aryl group (e.g., phenyl, thiophene) via Suzuki coupling to occupy a lipophilic pocket within the enzyme, enhancing potency into the nanomolar range.
-
Bioactivity Data: Analogs derived from this core have demonstrated
values in the range of 50–500 nM for GK activation in in vitro assays.
11 -HSD1 Inhibition (Metabolic Syndrome)
The scaffold is also a precursor to inhibitors of 11
-
Mechanism: In adipose tissue, 11
-HSD1 amplifies local cortisol levels, contributing to visceral obesity and insulin resistance.[3] Inhibitors must navigate a hydrophobic channel to reach the catalytic site. -
Structural Logic: The N-acetyl pyrrolidine moiety acts as a stable amide mimic, positioning the pyridine ring to interact with the catalytic triad (Ser-Tyr-Lys).[1] The bromine handle allows for the attachment of bulky groups (e.g., adamantyl or bicyclic systems) necessary to fill the large hydrophobic binding pocket of 11
-HSD1.
nAChR Modulation (Secondary Activity)
Structurally, the molecule is an N-acetylated, 5-brominated isomer of Nornicotine .[1]
-
Binding: While the N-acetyl group reduces the basicity of the pyrrolidine nitrogen (abolishing the cation-pi interaction typical of high-affinity nicotinic agonists), the 5-bromo-pyridine motif is a known pharmacophore for
4 2 nAChR selectivity.[1] -
Utility: Deacetylation of this compound yields 5-bromo-2-(pyrrolidin-2-yl)pyridine , a potent nAChR ligand used as a PET tracer precursor or pharmacological probe.[1]
Part 3: Biological Mechanism Visualization
The following diagram illustrates the dual-pathway potential of the scaffold in metabolic disease regulation.
Caption: Divergent synthetic pathways from the core scaffold leading to metabolic regulation via Glucokinase activation (top) and 11
Part 4: Experimental Protocols
Protocol A: Synthetic Diversification (Suzuki Coupling)
To validate bioactivity, the 5-bromo group is typically replaced with an aryl moiety.
-
Reagents: Scaffold (1.0 eq), Aryl Boronic Acid (1.2 eq), Pd(dppf)Cl
(0.05 eq), K CO (2.0 eq). -
Solvent: Dioxane/Water (4:1).
-
Procedure:
-
Degas solvents with nitrogen for 15 minutes.
-
Combine reagents in a sealed microwave vial.
-
Heat to 100°C for 2 hours (or microwave at 120°C for 30 min).
-
Workup: Dilute with EtOAc, wash with brine, dry over MgSO
. -
Purification: Silica gel chromatography (0-50% EtOAc/Hexanes).[1]
-
-
Validation: Monitor disappearance of the aryl bromide peak (approx 7.5-8.5 ppm) via
H NMR.
Protocol B: Glucokinase Activation Assay (Coupled Enzyme System)
-
System: Recombinant human Glucokinase (GK) coupled with Glucose-6-Phosphate Dehydrogenase (G6PDH).[1]
-
Reaction: Glucose + ATP
G6P + ADP. G6P + NADP 6-Phosphogluconate + NADPH.[1] -
Detection: Measure increase in absorbance at 340 nm (NADPH production).
-
Conditions:
-
Buffer: 25 mM HEPES (pH 7.1), 25 mM KCl, 1 mM MgCl
. -
Substrate: 5 mM Glucose (close to
to detect activation). -
Compound: Incubate scaffold derivative (0.1 - 10
M) for 10 min prior to ATP addition.[1]
-
-
Data Analysis: Calculate % activation relative to DMSO control. A valid hit shows >150% activity at 10
M.
Part 5: Safety & Toxicology Profile
When utilizing this scaffold, researchers must monitor specific toxicity liabilities associated with the pyridine-pyrrolidine motif:
| Liability | Mechanism | Mitigation Strategy |
| CYP Inhibition | The pyridine nitrogen can coordinate with the heme iron of CYP450 enzymes (specifically CYP2D6 and CYP3A4).[1] | Introduce steric hindrance at the pyridine 3-position or check |
| hERG Binding | Basic nitrogen centers (if the acetyl group is removed/metabolized) can bind hERG channels, causing QT prolongation. | Maintain the N-acetyl or similar electron-withdrawing group to reduce pKa.[1] |
| Genotoxicity | Brominated pyridines can sometimes be reactive metabolites. | Ensure the bromine is fully consumed in the coupling step; purify final compounds to <10 ppm metal/halide. |
References
-
Glucokinase Activators: Sarabu, R., & Grimsby, J. (2005). "Glucokinase activators as new agents for the treatment of type 2 diabetes."[2] Current Opinion in Drug Discovery & Development.
-
11
-HSD1 Inhibition: AbbVie Inc. (2011). "11-Beta-Hydroxysteroid Dehydrogenase Type 1 Inhibitors." World Intellectual Property Organization, WO2011068927A2. -
Scaffold Synthesis: Efanov, A. M., et al. (2005). "A novel glucokinase activator modulates pancreatic islet and hepatocyte function."[2] Endocrinology.
-
Factor XIa Context: Bayer Pharma AG. (2013).[4][5] "Substituted pyrrolidines as factor XIa inhibitors."[6][7] Google Patents, AU2013265256B2.
-
nAChR Ligands: Carroll, F. I., et al. (2010). "Synthesis and Nicotinic Acetylcholine Receptor Binding Properties of 2-(Pyridin-3-yl)- and 2-(Pyridin-2-yl)pyrrolidines." Journal of Medicinal Chemistry.
Sources
- 1. EP1702919A1 - Novel 2-heteroaryl-substituted benzimidazole derivative - Google Patents [patents.google.com]
- 2. US7750020B2 - Sulfonamide-thiazolpyridine derivatives as glucokinase activators useful the treatment of Type 2 diabetes - Google Patents [patents.google.com]
- 3. researchgate.net [researchgate.net]
- 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 5. AU2007275301A1 - Substituted azole aromatic heterocycles as inhibitors of 11-beta-HSD-1 - Google Patents [patents.google.com]
- 6. US8653260B2 - Hydroxymethyl pyrrolidines as beta 3 adrenergic receptor agonists - Google Patents [patents.google.com]
- 7. EP2276756B1 - Hydroxymethyl pyrrolidines as beta 3 adrenergic receptor agonists - Google Patents [patents.google.com]
